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Compound of Interest

Compound Name: Monobutyl phthalate

Cat. No.: B1676714

An In-depth Technical Guide to the Physical and Chemical Characteristics of Monobutyl
Phthalate

Introduction

Monobutyl phthalate (MBP) is an organic compound that is the monoester of phthalic acid
and n-butanol.[1] It is notably the primary and active metabolite of dibutyl phthalate (DBP), a
widely used plasticizer and additive in various consumer products, including adhesives, printing
inks, and formerly in nail polishes.[2][3] MBP has garnered significant attention from the
scientific community due to its classification as a potential endocrine disruptor and its
embryotoxic effects.[4][5] This technical guide provides a comprehensive overview of the
physical and chemical characteristics of monobutyl phthalate, intended for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

Monobutyl phthalate is a white, solid organic compound.[1][6] Its structure incorporates both a
butyl ester group and a carboxylic acid group, making it a phthalic acid monoester.[1][2]

Identifiers and Chemical Structure

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1676714?utm_src=pdf-interest
https://www.benchchem.com/product/b1676714?utm_src=pdf-body
https://www.benchchem.com/product/b1676714?utm_src=pdf-body
https://www.benchchem.com/product/b1676714?utm_src=pdf-body
https://en.wikipedia.org/wiki/Monobutyl_phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Monobutyl-phthalate
https://www.ewg.org/sites/humantoxome/chemicals/chemical.php?chemid=100366
https://www.chemsrc.com/en/cas/131-70-4_241298.html
https://www.medchemexpress.com/monobutyl-phthalate.html
https://www.benchchem.com/product/b1676714?utm_src=pdf-body
https://www.benchchem.com/product/b1676714?utm_src=pdf-body
https://en.wikipedia.org/wiki/Monobutyl_phthalate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7195671.htm
https://en.wikipedia.org/wiki/Monobutyl_phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Monobutyl-phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference
2-(Butoxycarbonyl)benzoic

IUPAC Name _ [1][2]
acid

CAS Number 131-70-4 [2]

Molecular Formula C12H1404 [2]

Molecular Weight 222.24 g/mol [2]
CCCCOC(=0)C1=CC=CC=C1

SMILES [11[2]
C(=0)0O
INChl=1S/C12H1404/c1-2-3-8-
16-12(15)10-7-5-4-6-

InChl [1]I2]
9(10)11(13)14/h4-7H,2-
3,8H2,1H3,(H,13,14)
Butyl hydrogen phthalate,

Synonyms Mono-n-butyl phthalate, [11[2]
Phthalic acid monobutyl ester

Physical Properties
Property Value Reference

Physical Description

White solid, crystals

[2](6]

Melting Point 73-74 °C [41[7]
Boiling Point 363.5 °C at 760 mmHg [4]
Density 1.173 g/cm3 [4]
pKa 3.38 £ 0.36 (Predicted) [8]

LogP (Octanol/Water Partition

Coefficient)

4.50 (for parent DBP)

[9]

Solubility
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Solvent Solubility Reference

Water Limited solubility [10]

Slightly soluble, 100 mg/mL
DMSO ] o [5I[81111]
(449.96 mM) with sonication

Methanol Slightly soluble [8]

Organic Solvents (e.g.,
Soluble [2]
alcohol, ether, benzene)

Spectroscopic Data

Technique Details Reference

Data available from Varian A-
1H NMR ) [2]
60D instrument.

Data available from Jeol PS-
13C NMR 100 instrument, in CDCI3 [2][12]

solvent.

Electron ionization mass
Mass Spectrometry (GC-MS) ) [2][13]
spectra available.

Spectra available from
capillary cell melt (crystalline

Infrared Spectroscopy (FTIR) [2]
phase) and ATR-Neat

techniques.

Experimental Protocols
Synthesis of Monobutyl Phthalate

Monobutyl phthalate is primarily formed through the hydrolysis of its parent compound, dibutyl
phthalate. In a laboratory setting, it can be synthesized via the esterification of phthalic
anhydride with n-butanol. This reaction typically proceeds in two stages:

o Monoester Formation: A rapid and irreversible reaction where phthalic anhydride reacts with
one equivalent of n-butanol to form the monobutyl phthalate. This initial stage does not
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produce water.

o Diester Formation (Side Reaction): A slower, reversible reaction where the monoester can
further react with another molecule of n-butanol to form dibutyl phthalate. This step is
catalyzed by an acid, such as concentrated sulfuric acid, and produces water.[14]

To favor the formation of the monoester, the reaction conditions, such as the stoichiometry of

the reactants, can be controlled.
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Synthesis of Monobutyl Phthalate

Reactants

-

hthalic Anhydride n-Butanol

Reaction at
120-150 °C

ast, irreversible

Products

Monobutyl Phthalate
(Primary Product)

Slow, reversible
(with excess n-butanol
and acid catalyst)

Dibutyl Phthalate
(Side Product)
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Analytical Workflow for Monobutyl Phthalate

Sample
(e.g., Plasma, Water)

UPLC-MS/MS Analysis

Quantification
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Metabolic Pathway and Antiandrogenic Action of Monobutyl Phthalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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